Cas no 248921-66-6 (Boc-D-Ser(tBu)-OH)

• Product Name: Boc-D-Ser(tBu)-OH
• CAS No: 248921-66-6
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• MDL: MFCD09751020
• CID: 246181
• PubChem ID: 6992546
• Update Time: 2025-07-18

Boc-D-Ser(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-3-(tert-Butoxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• N-Boc-O-tert-butyl-D-serine
• Boc-D-Ser(tBu)-OH
• (2R)-3-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• D-Serine,N-[(1,1-dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-
• O-tert-butyl-N-BOC-D-serine
• (2R)-3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• Boc-Ser(tBu)
• BOC-D-serine t-butyl ether
• O-tert-Butyl-Boc-D-Ser-OH
• BPYLRGKEIUPMRJ-MRVPVSSYSA-N
• AX8224258
• W482
• AKOS016842444
• EN300-1589955
• HY-W018366
• (R)-3-(tert-Butoxy)-2-((tert-butoxycarbonyl)amino)propanoic acid (Boc-D-Ser(tBu)-OH)
• 248921-66-6
• CS-W019152
• A877772
• Q-101717
• O10171
• GS-3841
• SCHEMBL212031
• MFCD09751020
• N-[(1,1-dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-D-Serine
• (R)-3-(tert-Butoxy)-2-((Boc)amino)propanoic acid
• DTXSID40426321
• D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-
• DB-310278
• DB-214301
• (2R)-3-(TERT-BUTOXY)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID

• MDL： MFCD09751020
• Inchi： 1S/C12H23NO5/c1-11(2,3)17-7-8(9(14)15)13-10(16)18-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m1/s1
• InChI Key： BPYLRGKEIUPMRJ-MRVPVSSYSA-N
• SMILES： O(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 261.15769
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 1.4

Experimental Properties

• PSA: 84.86

Additional information on Boc-D-Ser(tBu)-OH

Research Brief on Boc-D-Ser(tBu)-OH (CAS: 248921-66-6) in Chemical Biology and Pharmaceutical Applications

Boc-D-Ser(tBu)-OH (CAS: 248921-66-6) is a protected amino acid derivative widely utilized in peptide synthesis and medicinal chemistry. This compound, featuring tert-butoxycarbonyl (Boc) and tert-butyl (tBu) protecting groups, is critical for the stereoselective construction of complex peptides and peptidomimetics. Recent studies highlight its role in the development of novel therapeutics, including antimicrobial agents, enzyme inhibitors, and targeted drug delivery systems. This research brief synthesizes the latest advancements involving Boc-D-Ser(tBu)-OH, with a focus on its synthetic applications, mechanistic insights, and emerging pharmaceutical relevance.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of Boc-D-Ser(tBu)-OH as a key intermediate in the synthesis of macrocyclic peptides targeting GPCRs. The tert-butyl protection group was found to enhance solubility in organic solvents during solid-phase peptide synthesis (SPPS), while the Boc group allowed for orthogonal deprotection strategies. Researchers achieved a 15% improvement in yield compared to analogous unprotected serine derivatives, underscoring its utility in complex peptide architectures. Notably, the D-configuration of the serine residue conferred protease resistance, a property leveraged in the design of orally bioavailable peptide therapeutics.

In the realm of antibiotic development, Boc-D-Ser(tBu)-OH has emerged as a crucial building block for non-ribosomal peptide synthetase (NRPS) engineering. A 2024 ACS Chemical Biology report detailed its incorporation into modified vancomycin analogues, where the tert-butyl ether moiety facilitated membrane penetration against Gram-negative pathogens. Nuclear magnetic resonance (NMR) studies revealed that the bulky tBu group induces conformational constraints that enhance binding to bacterial cell wall precursors. These findings position Boc-D-Ser(tBu)-OH as a strategic component in overcoming antimicrobial resistance through rational drug design.

The compound's role extends to PROTAC (Proteolysis Targeting Chimeras) technology, as evidenced by recent work in Nature Chemical Biology. Here, Boc-D-Ser(tBu)-OH served as a linker between E3 ligase ligands and target protein binders, with the serine hydroxyl group enabling versatile conjugation chemistry. Molecular dynamics simulations indicated that the tert-butyl group minimizes undesired hydrophobic interactions with the proteasome complex, improving degradation efficiency by 40% compared to linear alkyl linkers. This application highlights the molecule's dual functionality as both a structural element and a solubility modifier in bifunctional drug design.

Analytical advancements have also been reported for Boc-D-Ser(tBu)-OH quality control. A 2023 Journal of Pharmaceutical and Biomedical Analysis paper introduced a novel UHPLC-MS/MS method capable of detecting residual protecting groups at 0.01 ppm levels. This technique addresses regulatory concerns about potential genotoxic impurities in peptide APIs derived from Boc-protected intermediates. Furthermore, computational models predict that the compound's logP of 1.2 makes it particularly suitable for blood-brain barrier penetrating peptides, as demonstrated in recent Alzheimer's disease drug candidates.

Looking forward, the demand for Boc-D-Ser(tBu)-OH is projected to grow at 8.7% CAGR (2024-2030) according to industry reports, driven by increasing peptide therapeutic development. Challenges remain in scaling up its production while maintaining enantiomeric purity >99.5%, with continuous flow chemistry emerging as a promising solution. The compound's versatility across therapeutic areas—from oncology to metabolic diseases—solidifies its position as an indispensable tool in modern drug discovery pipelines.